1-(5-Bromo-2-fluoro-4-methylsulfonyl)-phenylhydrazine
Overview
Description
1-(5-Bromo-2-fluoro-4-methylsulfonyl)-phenylhydrazine is a useful research compound. Its molecular formula is C7H8BrFN2O2S and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Facile Synthesis and Biological Activity : The compound has been used in the synthesis of new groups of 6-aryl-3-[4-(methylsulfonyl)benzyl]-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazines, showing promising biological activity, including cytotoxic and antimicrobial properties (Sumangala et al., 2012).
Tandem Cyclocondensation Reaction : Utilized in a novel N-bromo sulfonamide reagent for the synthesis of 4,4′-(arylmethylene)-bis(3-methyl-1-phenyl-1H-pyrazol-5-ol)s via a tandem cyclocondensation reaction, offering advantages like high yields and clean workup (Khazaei et al., 2014).
Anticancer Activity : A related compound was synthesized and found to have significant anticancer activity against specific cancer cells (Miao et al., 2010).
Chemical Synthesis and Evaluation
Antineoplastic Agents Synthesis : The synthesis and evaluation of related sulfonylhydrazine compounds as antineoplastic agents against various cancers in mice have been documented (Hrubiec et al., 1986).
Development of Clickable Reagents : The compound is instrumental in the development of new clickable reagents like 1-bromoethene-1-sulfonyl fluoride for regioselective synthesis, expanding the tools available for chemical synthesis (Leng & Qin, 2018).
Broad-Spectrum Antineoplastic Activity : Studies on similar sulfonylhydrazine prodrugs reveal their broad-spectrum antineoplastic activity and potential in cancer therapy (Finch et al., 2001).
Methodological Advances
Kinetic Study for Hydrazine Derivatives : The compound is relevant in methods for determining hydrazines and related compounds, indicating its utility in analytical chemistry (Athanasiou-Malaki & Koupparis, 1989).
Synthesis of Nonazole Anticandidal Agents : Research on the synthesis of nonazole anticandidal agents, demonstrating the role of phenylhydrazine derivatives in developing new antifungal drugs (Ghabbour et al., 2014).
Properties
IUPAC Name |
(5-bromo-2-fluoro-4-methylsulfonylphenyl)hydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrFN2O2S/c1-14(12,13)7-3-5(9)6(11-10)2-4(7)8/h2-3,11H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GADQRCLYJDAYPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C(=C1)F)NN)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrFN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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